N,N-Diisopropylamine

• CAS No.: 108-18-9
• Product Name: N,N-Diisopropylamine
• Molecular Formula: C6H15N; CH3CH(CH3)NHCH(CH3)CH3; C6H15N
• Molecular Weight: 101.19 g/mol
• IUPAC Name: N-propan-2-ylpropan-2-amine
• Standard InChI: InChI=1S/C6H15N/c1-5(2)7-6(3)4/h5-7H,1-4H3
• Standard InChIKey: UAOMVDZJSHZZME-UHFFFAOYSA-N
• SMILES: CC(C)NC(C)C
• Canonical SMILES: CC(C)NC(C)C
• Boiling Point: 183 °F at 760 mm Hg (NTP, 1992); 83.9 °C; 84 °C @ 760 mm Hg; 84 °C; 183°F
• Colorform: Colorless liquid ...
• Density: 0.717 at 68 °F (USCG, 1999); 0.7169 @ 20 °C/4 °C; Relative density (water = 1): 0.72; 0.72
• Flash Point: 30 °F (NTP, 1992); 30 °F (-1 °C)(OPEN CUP); -6 °C o.c.; 20°F
• Melting Point: -78 °F (NTP, 1992); -61.0 °C; -61 °C; -78°F; -141°F
• Physical Description: Diisopropylamine appears as a clear colorless liquid with an ammonia-like odor. Flash point 30°F. Less dense than water. Vapors heavier than air. Toxic oxides of nitrogen produced during combustion. Used to make other chemicals.; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Colorless liquid with an ammonia- or fish-like odor.
• Description: Diisopropylamine appears as a clear colorless liquid with an ammonia-like odor. Flash point 30°F. Less dense than water. Vapors heavier than air. Toxic oxides of nitrogen produced during combustion. Used to make other chemicals.
• Related CAS: 4111-54-0 (lithium salt); 63449-72-9 (sulfate[2:1]); 819-79-4 (hydrochloride)
• Shelf Life: VOLATILE
• Solubility: Slightly soluble (NTP, 1992); 1.09 M; Very soluble in acetone, benzene, ether, and ethanol.; In water, 1.1X10+5 mg/l @ 25 °C; Solubility in water, g/l: 10 (slightly soluble); Miscible
• Synonyms: diisopropylamine; diisopropylamine hydrochloride; diisopropylamine sulfate (2:1); diisopropylamine, lithium salt; Disotat; lithium diisopropylamide; N,N-diisopropylamine
• Vapor Density: 3.5 (NTP, 1992) (Relative to Air); 3.5 (AIR= 1); Relative vapor density (air = 1): 3.5; 3.5
• Vapor Pressure: 129.25 mm Hg (USCG, 1999); 79.40 mmHg; 79.4 mm Hg @ 25 °C; Vapor pressure, kPa at 20 °C: 9.3; 70 mmHg
• PubChem Compound: 7912
• Last Modified: Nov 11 2021